The goal of this study is to investigate the antiulcer effects of betalain-rich extract (BRE). Gastric ulcer was induced by the administration of ethanol by gastric gavage route. This study showed that the supplementation of the BRE from pulp and peel at 800 mg/kg to rats with ethanol-induced gastric-ulcer significantly reduced the volume of gastric secretion (VGS) by 35% () and 34% (), the ulcer index (UI) by 41% () and 68% (), and the curative radio (CR) by 41% and 68%, respectively, as compared to untreated ethanol-induced gastric ulcer. In addition, the administration of pulp and peel BRE to rats at dose 800 mg/kg significantly attenuates the variation in pH of gastric juice ( and ) and its total acidity (TA) ( and ). The antiulcer effect of BRE was confirmed by macroscopic and histological evaluation. Furthermore, pulp and peel BRE attenuated gastric ulcer-induced stress oxidants in rats’ stomachs showed by a significant decrease in the lipid peroxidation rate ( and ) and LDH activity ( and ) and a potential increase in the superoxide dismutase (SOD) ( and ), glutathione peroxidase (GPX) ( and ), and catalase (CAT) ( and ). Conclusion. Therefore, this study shows for the first time that BRE, a natural colorant from O. stricta, is efficient in the amelioration of ulcer and stomach inflammation.

The aim is to study the possible protection of fig fruit extract with olive oil and date-palm fruit extract (FOD) as natural antioxidants in decreasing the subchronic toxicity hazards of SiO2NPs, Al2O3NPs, or ZnONPs in male rats treated for 75 days. We used 80 male Wistar rats distributed into eight groups according to the treatment. The FOD antioxidant treatments were used at their recommended antioxidant doses. All nanoparticles (100 mg/kg) were given orally and daily for 75 days. Compared with the control, the oral administration of different NPs alone led to dramatic oxidative stress, liver function parameters, histopathological, p53, and inflammatory markers (TNF-α and IL-6). The FOD-NPs-treated groups recorded significantly reduced hepatotoxicity effects compared to those treated with NPs alone. In conclusion, the FOD supplementations to the rats ameliorate the NP’s hepatotoxicity.

Cassava (Manihot esculenta Crantz) is mainly produced to supplement food security by providing food for smallholder farmers year round. However, its production is constrained by various factors. Thus, the aim of this research was to assess cassava utilization patterns, postharvest handling practices, and the factors that influence productivity. Data were gathered from primary and secondary sources, and a multistage sampling procedure was used to select 200 HHs. A multiple regression model and descriptive statistics were used to analyze the data. The regression model revealed that the education level, family size, land holding size, cropping system, crop rotation, earthing up rate, maturity, variety type, training, and plant population variables were significantly and positively correlated with cassava productivity. This implies that if any of these variables increases, cassava productivity will increase while the other variables remain constant. Topography and pest variables showed a significant negative correlation, indicating that an undulating topography or being attacked by pests could reduce cassava productivity by 60.00%. The descriptive statistics results for the utilization proportion showed that 51.87% of the farmers utilized for home consumption, 43.68% for the market, and 4.26% for animal feed. The consumption pattern indicated that 46.50% was boiled roots, 15.00% was flour cooked, and 38.50% was boiled roots and flour cooked. As postharvest handling practices showed, 10.00% of the farmers immediately processed to powder, 18.00% immediately processed to sliced (chips), 61.00% left them to root in the soil, and 11.00% did nothing. This indicates that the farmers’ consumption patterns and processing methods are very traditional. Therefore, the study suggested that the farmers’ different practices should be further supported by research through the generation of multiple food forms, postharvest handling practices, and production technology. Proper attention should also be given to address the identified productivity-influencing factors as well as postharvest handling practices. These could sustain the farming system of the crop and help to increase cassava productivity for smallholder farmers.

Due to their toxicity, long persistence, bioaccumulative nature, and biomagnification in the food chain, heavy metals pose a serious hazard. The aim of this study was to evaluate the health risks associated with the consumption of Sardina pilchardus (Walbaum, 1792) and to study the spatiotemporal dynamics of four potentially toxic metallic elements. Three hundred and sixty specimens of sardine were collected between December 2020 and October 2021 at three Mediterranean coast sites, Beni-Ensar, Ras el Ma, and El-Houceima, in the northeast region of Morocco. The toxic metallic elements were evaluated by assessing the contamination level of cadmium (Cd), mercury (Hg), lead (Pb), and arsenic (As) in the muscle, liver, and gills of sardine from the Mediterranean Moroccan coast. The results showed a significant effect of the study area, organ, and season () on Moroccan Mediterranean sardine heavy metal contamination levels. Regardless the location and season, the liver presents the higher concentration of the studied metals (). The highest heavy metal concentrations of Cd (0.408 μg·g−1 wet weight (ww)), Hg (0.044 μg·g−1 ww), and As (6.74 μg·g−1 ww) were found in winter while the concentration of Pb was the highest in autumn (0.056 μg·g−1 ww). Furthermore, the lowest contamination of metal levels was found in the spring. El-Houceima region contains the highest values for Hg (0.093 μg·g−1 ww), Pb (0.018 μg·g−1 ww), and As (7.73 μg·g−1 ww). However, the highest values for Cd (0.172 μg·g−1 ww) were recorded in Beni-Ensar. Regarding the assessment of possible risks to human health, the results showed that the indices are below the established safety values in the case of estimated weekly intake, and target hazard quotient (THQ). In contrast, the carcinogenic risk index and total THQ were above the threshold limits and thus represented a potential carcinogenic risk to human health.

In the present study, carrot juice prepared was added into skimmed milk before fermentation to produce 10% and 20% (w/w) carrot-fortified skim milk. The influence of carrot juice on the lactic acid content, chemical composition, syneresis, texture, rheology property, and microstructure was evaluated along with a potential of carrot juice as an ingredient with rich dietary fiber and a firm structure with interaction of milk protein and a complex matrix under acidification. The results showed that the pH of yoghurt significantly () reduced with carrot juice addition, minimizing fermentation time by nearly 1 h and brought about an enhanced postacidification during the storage period while titratable acidity increased. Moreover, carrot juice addition had no significant effect on ferric reducing power and phenolic content (). With 10% and 20% level carrot juice added, the total phenolic content (mg GAEkg−1) increased (37.86 and 38.92, respectively) compared with control (36.91) (). Besides, the addition of carrot juice also showed reduced syneresis, increased apparent viscosity and viscoelastic modulus, stable texture, and a refined microstructure. Overall, this study confirmed that carrot juice has a potential as natural and nutrient composition to obtain firm and compact texture and enhance the beneficial quality of yoghurt.

The enthralling sweet taste that mesmerizes the eastern part of India, or more specifically the undivided Bengal (West Bengal and Bangladesh) is unveiled. The ethnic sweetmeats that originated in Bengal varied over their primary ingredients, size, shape, and process of production due to variation in the context of geographical, cultural, and religious beliefs. In total, thirty-eight numbers of sweet products that are originated in Bengal are reconnoitered along with their nutritional composition and shelf life. Based on the key ingredients, the sweetmeats can be divided into nine classes, namely, chhana-based, pulse-based, fried, milk-skin-based, extruded rice-based, fermented, khoa-based, fruit-based, and sugar-based. Nutritional heritage comes along with health-related benefits to mankind; the racial sweetmeats produced in undivided Bengal have crucial medicinal and gastronomical importance. The sweetmeats are basically the assimilation of ancestral Bengali tradition, rituals, and convictions through the cascade of time. The classical and folk processing methods practiced from antediluvian times have had a prominent impression on the taste and nutritional comportment of the sweets produced. To the best of our knowledge, this article is the first attempt to scientifically document the integrity of the processing methods, nutritional content, and health benefits of traditional sweetmeats.

The postharvest processes of groundnuts often become sources of microbial contamination leading to infections and intoxication. Hence, this study examined the microbial pathogens contaminating groundnuts after harvesting. About 50 samples were randomly collected from four major groundnut-producing towns: Bolgatanga, Chiana, Navrongo, and Bongo, all in the Upper East Region of Northern Ghana, and microbiologically examined using Analytical Profile Index (API® 20E). The results revealed that samples from Bolgatanga were the most contaminated, while Chiana has the least contaminated samples. Several species of bacterial genera such as Staphylococcus, Proteus, Escherichia, Bacillus, and Micrococcus, and fungal genera including Aspergillus, Fusarium, Rhizopus, Mucor, Saccharomyces, and Eurotium were isolated as the main microbial pathogens contaminating the produce. Navrongo and Bolgatanga recorded the highest rate of bacterial species for unshelled (29.5%) and shelled (30.4%) groundnuts, respectively, while Bongo and Bolgatanga registered the highest rate of fungal species under unshelled (32.8%) and shelled (32.6%) groundnuts, respectively. Due to the high levels of microbial contamination of most of the samples and the kind of microbial species involved, proper hygiene standards must be adopted during the postharvest handling of the shelled and unshelled groundnuts.

Introduction. Fresh vegetables are of a great value and the most common foods in the human diet around the world. They contain minerals, vitamins, antioxidants, antimetabolites, protein, carbohydrates, and water. However, they are a major source of heavy metals, which contain both essential and toxic heavy metals over a wide range of concentrations. The study sites serve as a regional commercial center, where vegetables such as cabbages, onions, carrots, potatoes, beetroots, lettuce, and tomatoes were irrigated year round and sold to consumers. The aim of the study was to determine the level of cadmium, chromium, copper, and lead and to estimate the health risks associated with their daily intake of vegetables marketed in Bahir Dar town, Northwest Ethiopia. Methods. The concentrations of copper (Cu), chromium (Cr), cadmium (Cd), and lead (Pb) were determined, and their health risks were estimated using estimated daily intake (EDI), target hazard quotient (THQ), hazard index (HI), and target cancer risk (TCR) for selected heavy metals by using flame atomic absorption spectrometry. A total of 5 kg composite samples for each type of vegetable were collected by simple random sampling from an open market in Bahir Dar town, Northwest Ethiopia, and subsamples (1.25 kg) were digested via the wet digestion method. Results. The average concentrations of Cr and Cu in all selected vegetables were lower than the maximum limit of expected values. However, the concentration (mg.kg−1) of Pb in carrots, potatoes, and beetroots exceeded the safe limit of 0.3 mg·kg−1 set by the FAO/WHO and the concentration of Cd (mg·kg−1) in carrots, which is higher than the FAO/WHO limit, 0.2 mg·kg−1, in dry weight. The health index (HI) values (mg·kg−1 day−1) of all vegetables except carrots were lower than one. The TCR values for Pb, Cd, and Cr in all vegetables exceeded the US-EPA recommended threshold risk limit, but the TCR value of carrot was above the moderate risk limit (>1 × 10−3) set by the US-EPA. Conclusion. This study indicated that the concentration level of lead and cadmium in potatoes, onions, carrots, and beetroots marketed in Bahir Dar town is not safe for use by the local community. The consumption of carrots in the study area may cause both noncancerous and cancerous health risks. Therefore, regular monitoring of these toxic metals in vegetables should be carried out to prevent heavy metal toxicity associated with the consumption of those vegetables marketed in Bahir Dar town, Ethiopia.

Date palm (Phoenix dactylifera L.), a strategic oasian species in most Mediterranean regions, is often known by the commercialized Deglet Nour variety. However, many other common varieties that might have high importance are neglected. The current study aims to evaluate the nutraceutical and functional properties of six common date palm cultivars, collected from three Tunisian oasian regions. The biochemical composition and antioxidant potential of these date cultivars were investigated. Total polyphenols (TPP), total flavonoids (TF), and condensed tannins (CT) contents varied significantly between varieties. In particular, the Ftimi cultivar had the highest amounts of TPP, TF, and CT (204.04 ± 12.85 mg·GAE/100 g·FW, 117.35 ± 7.49 mg·RE/100 g·FW, and 147.93 ± 7.65 mg·CTE/100 g·FW, respectively). Similarly, this cultivar exhibited the highest antioxidant activity with 131.59 ± 11.54 mg·TE/100 g·FW and 106.57 ± 2.33 mg·TE/100 g·FW, respectively, for DPPH and ABTS+ assays. Contrary to the Deglet Nour variety, the six common dates contain a high amount of fructose and glucose (reducing sugars) and a low content of sucrose. LC-ESI-MS analysis showed that “Kenta” had the highest number of polyphenolic compounds (19 compounds) followed by “Ftimi” with 18 compounds, whereas “Deglet Nour” has only 15. Six major compounds (quinic acid, epicatechin, rutin, hyperoside, luteolin 7-O-glucoside, and kaempferol) were omnipresent. These findings highlight the high potential of neglected date palm varieties and confirm their richness with nutraceuticals and natural antioxidants.

In this study, ultrasound-assisted extraction (UAE) was used for the extraction of bioactive compounds from eggplant peels (EPP) and conditions were optimized by using response surface methodology (RSM). Methanol concentrations (60%, 70%, and 80%), time (30 min, 45 min, and 60 min), and temperature (30°C, 45°C, and 60°C) were selected as independent extraction parameters, whereas total anthocyanin content (TAC), DPPH inhibition, and total phenolic content (TPC) were response variables. The optimal extraction was at 45°C for 45 min of extraction time with 70% solvent which corresponded to TAC, TPC, and DPPH inhibition values of 7.94 mg/g, 7.03 mg GAE/g, and 94.8%, respectively. The optimized EPP extract was chemically characterized by a Fourier-transform infrared spectrometer (FTIR), high-performance liquid chromatography (HPLC), and a gas chromatography mass spectrometer (GCMS). The optimized extract was further evaluated for antioxidant and anticancer potential. For antioxidant and anticancer potential, the corresponding IC50 values of the EPP extract were 243.2 μg/ml and 1.52–1.99 mg/ml, respectively. Furthermore, the EPP extract significantly inhibited the migratory ability of cancer cells in a dose-dependent manner. Major components identified in the EPP extract were chlorogenic acid (261.76 mg/kg), benzoic acid (184.41 mg/kg), syringic acid (78.48 mg/kg), p-coumaric acid (49.59 mg/kg), cinnamic acid (32.17 mg/kg), quercetin (5.24 mg/kg), sinapic acid (5.14 mg/kg), and gallic acid (4.34 mg/kg). The EPP extract-enriched ice-cream showed high antioxidant potential and consumer acceptability than the blank ice-cream formulation. The EPP extract, due to its antioxidant and anticancer potential, can be used in the formulation of functional food products.